Cas no 953180-93-3 (3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 953180-93-3
• MF: C₁₇H₁₂F₂N₂O₂
• MW: 314.286190986633
• CID: 5797151
• Update Time: 2025-06-09

3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-fluoro-N-[[5-(4-fluorophenyl)-3-isoxazolyl]methyl]-
• 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide

• Inchi： 1S/C17H12F2N2O2/c18-13-6-4-11(5-7-13)16-9-15(21-23-16)10-20-17(22)12-2-1-3-14(19)8-12/h1-9H,10H2,(H,20,22)
• InChI Key： HHAOBXNOZZHWAJ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2)ON=1)(=O)C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 514.2±50.0 °C(Predicted)
• pka: 12.51±0.46(Predicted)

Additional information on 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide

Introduction to 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 953180-93-3) and Its Emerging Applications in Chemical Biology

3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide, identified by its CAS number 953180-93-3, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of benzamide derivatives characterized by an oxazole moiety, which is known for its broad spectrum of biological activities. The presence of fluorine atoms at both the aromatic ring and the oxazole ring enhances its pharmacological potential, making it a promising candidate for further exploration in drug discovery.

The compound’s unique structural features—specifically the 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl substituent—impart distinct electronic and steric properties that influence its interactions with biological targets. The benzamide core is a well-established pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate enzyme activity and receptor binding. In contrast, the oxazole ring introduces additional functionality, enabling diverse chemical modifications that can fine-tune biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an inhibitor of various kinases and proteases implicated in cancer and inflammatory diseases. The fluorine atoms, in particular, play a critical role in enhancing binding affinity by participating in hydrophobic interactions and π-stacking with target proteins. Studies suggest that such modifications can improve metabolic stability and reduce off-target effects, key considerations in modern drug design.

The oxazole ring itself has been extensively studied for its bioactivity, with derivatives exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The combination of these structural elements in 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide creates a versatile scaffold that can be further optimized for specific therapeutic applications. For instance, modifications at the benzamide position could yield compounds with enhanced selectivity for particular enzyme families or improved solubility profiles.

Emerging research indicates that this compound may exhibit promising effects in modulating immune responses through interaction with intracellular signaling pathways. The oxazole moiety’s ability to engage with protein targets while maintaining structural rigidity makes it an attractive scaffold for designing immunomodulatory agents. Preliminary in vitro studies have demonstrated inhibitory activity against certain inflammatory cytokines, suggesting potential utility in treating autoimmune disorders or chronic inflammation.

The fluorine substituents at the phenyl ring contribute to the compound’s lipophilicity, which is often correlated with better oral bioavailability—a critical factor in drug development. Additionally, fluorine atoms can enhance metabolic stability by resisting hydrolysis under physiological conditions. These properties make 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide a compelling candidate for further investigation into novel therapeutic agents.

In the context of drug discovery pipelines, this compound exemplifies how rational molecular design can yield highly functionalized scaffolds with tailored biological activities. The integration of fluorinated aromatic systems with heterocyclic moieties like oxazole has been shown to enhance binding affinity and selectivity—a strategy increasingly employed in contemporary medicinal chemistry.

Future directions for research on 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide may include exploring its potential as a lead compound for kinase inhibitors or as a building block for more complex derivatives via structure-based drug design (SBDD) or fragment-based approaches. Advances in high-throughput screening (HTS) technologies could accelerate the identification of optimized analogs with improved pharmacokinetic profiles.

The compound’s versatility also extends to material science applications, where its rigid structure and functional groups could be leveraged for designing advanced polymers or coordination complexes with specific catalytic properties. However, such applications remain speculative at this stage and would require further validation through interdisciplinary collaborations between chemists and materials scientists.

The synthesis of 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide presents both challenges and opportunities due to its complex architecture. Efficient synthetic routes would need to address issues related to regioselectivity during fluorination reactions and protection-deprotection strategies for the oxazole ring. Recent developments in transition-metal-catalyzed cross-coupling reactions offer promising solutions to these challenges by enabling more streamlined access to such heterocyclic compounds.

Overall, 3-fluoro-N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 953180-93-3) represents an exciting example of how structural complexity can be harnessed to develop novel biologically active molecules. Its unique combination of pharmacological features positions it as a valuable asset in ongoing efforts to discover new therapeutics targeting complex diseases.